Cas no 64043-84-1 ((rs)-3-carboxy-4-hydroxyphenylglycine)

• Product Name: (rs)-3-carboxy-4-hydroxyphenylglycine
• CAS No: 64043-84-1
• Molecular Formula: C₉H₉NO₅
• Molecular Weight: 211.171462774277
• CID: 961114

(rs)-3-carboxy-4-hydroxyphenylglycine Properties

Names and Identifiers

• (rs)-3-carboxy-4-hydroxyphenylglycine
• CARBOXY-4-HYDROXYPHENYLGLYCINE
• 5-[Amino(carboxy)methyl]-2-hydroxybenzoic acid
• Benzeneacetic acid, alpha-amino-3-carboxy-4-hydroxy-
• (RS)-4C3H-PG
• (RS)-3C4H-PG
• 5-(carboxymethylamino)-2-hydroxybenzoicaci
• (RS)-3-CARBOXY-4-HYDROXYPHENYLGLYCINE USP/EP/BP

• InChIKey： CHZBCZTXSTWCIG-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO5/c10-7(9(14)15)4-1-2-6(11)5(3-4)8(12)13/h1-3,7,11H,10H2,(H,12,13)(H,14,15)
• SMILES： NC(C1C=C(C(=O)O)C(O)=CC=1)C(=O)O

Computed Properties

• Exact Mass: 211.04807
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Heavy Atom Count: 15
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• PSA: 120.85
• Refractive Index: 1.675
• Boiling Point: 466.4°C at 760 mmHg
• Flash Point: 235.8°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.596

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acids